![molecular formula C8H8N2Se B3025547 5,6-Dimethyl-2,1,3-benzoselenadiazole CAS No. 2626-34-8](/img/structure/B3025547.png)
5,6-Dimethyl-2,1,3-benzoselenadiazole
Overview
Description
“5,6-Dimethyl-2,1,3-benzoselenadiazole” is a chemical compound with the linear formula C8H8N2Se . It has a molecular weight of 211.126 . The CAS Registry Number for this compound is 2626-34-8 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring fused with a selenadiazole ring. The benzene ring is substituted at the 5 and 6 positions with methyl groups .
Scientific Research Applications
Oxidation and Bromination Reactions
- 5,6-Dimethyl-2,1,3-benzoselenadiazole has been synthesized through oxidation reactions with selenium dioxide. Its spectroscopic properties were explored, highlighting its potential in chemical research and synthesis (Neidlein & Knecht, 1987).
- In similar vein, bromination reactions of this compound have been studied, focusing on its interaction with N-bromosuccinimide and examining its reactivity with other nucleophiles (Neidlein & Knecht, 1987).
Adduct Formation and Spectroscopic Analysis
- Research on adducts formed by this compound with benzyne and dimethyl acetylenedicarboxylate has provided insights into the compound's potential for forming complex molecular structures (Campbell et al., 1978).
- Raman spectroscopic studies on the adducts of this compound with Cl2 and Br2 have contributed to understanding its molecular structure and bonding properties (Blaha et al., 1980).
Charge-transfer Complexes
- The synthesis of solid charge-transfer complexes using this compound has been investigated, with a focus on their spectroscopic characterization and their potential in electrical conductivity studies (Hassan et al., 2009).
Medicinal Chemistry and Biological Studies
- This compound has been evaluated for its possible interactions with biological molecules and potential applications in medicinal chemistry, particularly in the context of benzimidazole derivatives (Bhattacharya & Chaudhuri, 2008).
- The compound's role in the synthesis of novel organic molecules with potential applications in antitumor therapy has been explored, emphasizing its versatility in organic synthesis (Liu et al., 2015).
Advanced Material Research
- Studies on the copolymerization of this compound with benzidines have provided valuable information for the development of advanced materials, particularly in the field of polymer science (Ismayil, 2010).
Safety and Hazards
properties
IUPAC Name |
5,6-dimethyl-2,1,3-benzoselenadiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N2Se/c1-5-3-7-8(4-6(5)2)10-11-9-7/h3-4H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXAGKGMQYSONPB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=N[Se]N=C2C=C1C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N2Se | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60180892 | |
Record name | 2,1,3-Benzoselenadiazole, 5,6-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60180892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2626-34-8 | |
Record name | 2,1,3-Benzoselenadiazole, 5,6-dimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002626348 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5,1,3-benzoselenodiazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=84202 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,1,3-Benzoselenadiazole, 5,6-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60180892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5,6-dimethyl-2,1,3-benzoselenadiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.